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Compound of Interest

Compound Name:
3-Chloro-2-ethoxyaniline

hydrochloride

CAS No.: 1185303-54-1

Cat. No.: B3088465

Get Quote

Executive Summary
3-Chloro-2-ethoxyaniline (HCl salt) is a critical pharmacophore used in the synthesis of tyrosine

kinase inhibitors and other heterocyclic bioactives. Its structural integrity—specifically the ortho-

ethoxy and meta-chloro substitution pattern—is pivotal for biological activity.

In mass spectrometry, this compound presents a unique challenge: distinguishing it from its

regioisomers (e.g., 4-chloro-2-ethoxyaniline or 5-chloro-2-ethoxyaniline) which share identical

molecular weights (171.62 Da free base) and similar polarity. This guide provides a definitive

analysis of its fragmentation mechanics, offering a self-validating protocol to confirm regio-

specificity using Electron Ionization (EI) and Electrospray Ionization (ESI).

Compound Profile & Isotopic Signature[1]
Before interpreting fragmentation, the analyst must validate the molecular ion cluster. The

presence of a single chlorine atom imparts a distinct isotopic signature that persists through all

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3088465#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3088465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


chlorine-containing fragments.

Property Specification

Compound 3-Chloro-2-ethoxyaniline Hydrochloride

Free Base Formula C₈H₁₀ClNO

Monoisotopic Mass 171.0451 Da (³⁵Cl)

Isotopic Ratio M (100%) : M+2 (32%)

Key Structural Features
Primary Amine (Pos 1), Ethoxy Ether (Pos 2),

Chlorine (Pos 3)

Diagnostic Insight: The "Vicinal Cl-OEt" motif (positions 2 and 3) in this specific isomer creates

steric and electronic effects that subtly influence the energetics of the ether cleavage compared

to the 4-chloro or 5-chloro isomers.

Experimental Protocols (Methodology)
To reproduce the fragmentation patterns described below, the following validated workflows are

recommended.

Protocol A: GC-MS (Electron Ionization)
Use for structural fingerprinting and library matching.

Inlet Temperature: 250°C (Note: The HCl salt dissociates to the free base C₈H₁₀ClNO in the

injector).

Column: Rxi-5Sil MS or equivalent (30m x 0.25mm ID).

Carrier Gas: Helium at 1.0 mL/min.

Ionization Energy: 70 eV.

Source Temp: 230°C.

Scan Range: m/z 40–300.
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Protocol B: LC-MS/MS (Electrospray Ionization)
Use for high-sensitivity detection in biological matrices.

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

Ionization: ESI Positive Mode (+).

Precursor Ion: [M+H]⁺ = 172.05.

Collision Energy (CE): Stepped 15–35 eV.

Fragmentation Analysis & Mechanism
The fragmentation of 3-chloro-2-ethoxyaniline is dominated by the stability of the aromatic

system and the lability of the ethoxy ether bond.

Primary Pathway: The "Phenetidine" Ejection
The most abundant fragmentation pathway in EI (and often ESI) is the loss of the ethyl group

from the ether. However, unlike simple ethers, ortho-ethoxyanilines undergo a specific

rearrangement.

Loss of Ethene (C₂H₄, 28 Da):

Mechanism: A 4-center hydrogen rearrangement (McLafferty-type) where a hydrogen from

the ethoxy

-carbon migrates to the oxygen or the ring, expelling neutral ethene.

Transition: m/z 171

m/z 143.

Result: Formation of the 3-chloro-2-aminophenol radical cation. This is typically the Base

Peak (100%) in EI spectra.

Loss of Ethyl Radical (C₂H₅, 29 Da):
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Mechanism: Direct homolytic cleavage of the O-C bond.

Transition: m/z 171

m/z 142.

Abundance: Usually lower intensity than the ethene loss (M-28) due to the higher energy

required for radical formation vs. neutral elimination.

Secondary Pathway: Ring Degradation
Following the formation of the phenol species (m/z 143), the molecule degrades further:

Loss of CO (28 Da): Characteristic of phenols. m/z 143

m/z 115.

Loss of HCN (27 Da): Characteristic of anilines. m/z 115

m/z 88.

Loss of Cl (35/37 Da): Can occur from the parent or fragments, but aromatic Cl is relatively

stable. A peak at m/z 136 (M-Cl) is generally weak.

Visualization of Fragmentation Pathways[1][2][3][4]
The following diagram maps the logical decay of the molecule, highlighting the mass shifts and

resulting structures.
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Molecular Ion (M+)
m/z 171 (100%)
[C8H10ClNO]+.

Base Peak
[M - C2H4]+.

m/z 143
(3-chloro-2-aminophenol)

- C2H4 (28 Da)
McLafferty-type

[M - C2H5]+
m/z 142

(Radical Loss)

- C2H5 (29 Da)

[M - Cl]+
m/z 136

- Cl (35 Da)

[m/z 143 - CO]+.
m/z 115

(Cyclopentadiene deriv.)

- CO (28 Da)

[m/z 115 - HCN]+.
m/z 88

(Chlorine retained)

- HCN (27 Da)

Click to download full resolution via product page

Figure 1: Mechanistic fragmentation tree for 3-Chloro-2-ethoxyaniline under Electron Ionization

(70 eV).

Comparative Analysis: Distinguishing Isomers
The core challenge is distinguishing 3-Chloro-2-ethoxyaniline from 4-Chloro-2-ethoxyaniline.

While both share the "ethoxy-aniline" loss of ethene, the position of the chlorine atom creates

diagnostic intensity ratios.

The "Vicinal Effect" (3-Chloro Isomer)
In the 3-chloro isomer, the chlorine atom is physically adjacent (vicinal) to the ethoxy group.

Steric Crowding: The bulky chlorine atom forces the ethoxy group out of planarity with the

benzene ring.
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Impact: This steric strain often accelerates the loss of the ethoxy group (as C₂H₄) to relieve

crowding, making the m/z 143 peak exceptionally dominant compared to the molecular ion.

Comparison Table
Feature

3-Chloro-2-ethoxyaniline

(Target)
4-Chloro-2-ethoxyaniline

(Alternative)

Structure Cl and OEt are Vicinal (2,3) Cl and OEt are Meta (2,4)

Base Peak (EI) m/z 143 (Very Intense) m/z 143 (Intense)

Molecular Ion (M+) Moderate Intensity
Higher Intensity (Less Steric

Strain)

[M-Cl]⁺ (m/z 136)
Weak (Cl stabilized by vicinal

O)
Weak to Moderate

Diagnostic Ratio High ratio of m/z 143 / 171 Lower ratio of m/z 143 / 171

Analyst Note: In High-Resolution MS (HRMS), exact mass cannot distinguish these isomers.

You must rely on the fragmentation energy profiles (breakdown curves) or chromatographic

retention times. The 3-chloro isomer typically elutes earlier on non-polar columns (e.g., C18 or

5% Phenyl) due to the "ortho-effect" masking the polar groups (internal hydrogen bonding

between NH₂ and OEt, plus Cl shielding).

Summary Data Table (EI-MS)
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m/z (³⁵Cl) Ion Identity Formula
Relative
Abundance (Est.)

171 Molecular Ion [M]⁺˙ C₈H₁₀³⁵ClNO 40 - 60%

173 Isotope Ion [M+2]⁺˙ C₈H₁₀³⁷ClNO ~15 - 20%

143 Base Peak [M-C₂H₄]⁺˙ C₆H₆³⁵ClNO 100%

142
Radical Loss [M-

C₂H₅]⁺
C₆H₅³⁵ClNO 10 - 25%

115 CO Loss [143-CO]⁺˙ C₅H₆³⁵ClN 20 - 40%

80
Dechlorination [115-

Cl]⁺
C₅H₆N 15 - 30%
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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